Cas no 2418595-23-8 (rac-(1R,5S,6R,7S)-2-azabicyclo3.2.1octane-6,7-diol hydrochloride)

• Product Name: rac-(1R,5S,6R,7S)-2-azabicyclo3.2.1octane-6,7-diol hydrochloride
• CAS No: 2418595-23-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5674959
• PubChem ID: 154577089
• Update Time: 2025-05-21

rac-(1R,5S,6R,7S)-2-azabicyclo3.2.1octane-6,7-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S,6R,7S)-2-azabicyclo[3.2.1]octane-6,7-diol hydrochloride
• 2418595-23-8
• EN300-26681854
• (1S,5R,6S,7R)-2-Azabicyclo[3.2.1]octane-6,7-diol;hydrochloride
• rac-(1R,5S,6R,7S)-2-azabicyclo3.2.1octane-6,7-diol hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c9-6-4-1-2-8-5(3-4)7(6)10;/h4-10H,1-3H2;1H/t4-,5+,6+,7-;/m1./s1
• InChI Key： SNZSZXWGQWVHPZ-BZUDZRPRSA-N
• SMILES： Cl.O[C@@H]1[C@@H]([C@@H]2C[C@H]1CCN2)O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on rac-(1R,5S,6R,7S)-2-azabicyclo3.2.1octane-6,7-diol hydrochloride

Racemic (1R,5S,6R,7S)-2-Azabicyclo[3.2.1]octane-6,7-Diol Hydrochloride: A Comprehensive Overview

Racemic (1R,5S,6R,7S)-2-Azabicyclo[3.2.1]octane-6,7-Diol Hydrochloride is a biologically active compound with the CAS number 2418595-23-8. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule belongs to the class of bicyclic amines and contains a hydroxyl group at positions 6 and 7 of the bicyclo[3.2.1]octane framework. The presence of these functional groups contributes to its pharmacokinetic properties and biological activity.

The synthesis of rac-(1R,5S,6R,7S)-2-azabicyclo[3.2.1]octane-6,7-diol hydrochloride involves a multi-step process that typically begins with the preparation of the bicyclic skeleton followed by functionalization to introduce the hydroxyl groups and the amine moiety. Recent advancements in asymmetric synthesis have enabled the selective formation of enantiopure derivatives, which are crucial for studying stereo-specific biological effects.

One of the most notable aspects of this compound is its ability to modulate ion channels and transporters, which has been extensively studied in vitro and in vivo models. For instance, research has shown that rac-(1R,5S,6R,7S)-2-azabicyclo[3.2.1]octane-6,7-diol hydrochloride exhibits potent inhibitory activity against certain voltage-gated ion channels, making it a valuable tool for investigating channelopathies and developing novel therapeutic agents.

Moreover, this compound has been explored as a potential lead for drug development in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) and interact with key neuronal targets positions it as a promising candidate for central nervous system (CNS) disorders.

In terms of pharmacokinetics, rac-(1R,5S,6R,7S)-2-azabicyclo[3.2.1]octane-6,7-diol hydrochloride demonstrates favorable absorption profiles in preclinical models. Studies have indicated that oral administration results in rapid systemic availability due to efficient absorption in the gastrointestinal tract. However, further investigations are required to optimize bioavailability and minimize potential off-target effects.

Recent research has also focused on the stereochemical properties of this compound and their impact on biological activity. The racemic mixture contains equal amounts of the R,R,S,S enantiomers (rac-(1R,5S,6R,7S)), which exhibit distinct pharmacological profiles due to differences in their interaction with target proteins.

Another area of interest is the potential use of rac-(1R,5S,6R,S)-2-azabicyclo[3.2.]octane-6,,diol hydrochloride as a chiral building block for constructing complex molecules with desired stereochemistry. Its rigid bicyclic framework provides an excellent platform for further functionalization and diversification into novel chemical entities.

In conclusion,rac-(1R,,SS)-azabicyclo[.]octane-,diol hydrochloride represents a versatile compound with significant potential in drug discovery and development processes.